Cas no 88159-18-6 (9-Undecenoic acid, 11-[3-(2-pentenyl)oxiranyl]-)

9-Undecenoic acid, 11-[3-(2-pentenyl)oxiranyl]- structure
88159-18-6 structure
Product Name:9-Undecenoic acid, 11-[3-(2-pentenyl)oxiranyl]-
CAS No:88159-18-6
MF:C18H30O3
MW:294.429006099701
CID:642791
PubChem ID:111551
Update Time:2025-04-19

9-Undecenoic acid, 11-[3-(2-pentenyl)oxiranyl]- Chemical and Physical Properties

Names and Identifiers

    • 9-Undecenoic acid, 11-[3-(2-pentenyl)oxiranyl]-
    • 11-(3-pent-2-enyloxiran-2-yl)undec-9-enoic acid
    • 11-[3-(2-Pentenyl)oxiranyl]-9-undecenoic acid
    • 88159-18-6
    • DTXSID60276108
    • Inchi: 1S/C18H30O3/c1-2-3-10-13-16-17(21-16)14-11-8-6-4-5-7-9-12-15-18(19)20/h3,8,10-11,16-17H,2,4-7,9,12-15H2,1H3,(H,19,20)
    • InChI Key: BKKGUKSHPCTUGE-UHFFFAOYSA-N
    • SMILES: O1C(CC=CCC)C1CC=CCCCCCCCC(=O)O

Computed Properties

  • Exact Mass: 294.21949481g/mol
  • Monoisotopic Mass: 294.21949481g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 13
  • Complexity: 333
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 2
  • XLogP3: 5
  • Topological Polar Surface Area: 49.8Ų
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